![molecular formula C19H21ClN4 B1417651 N-(2-Chlorobenzyl)-1'H-spiro[piperidine-4,2'-quinoxalin]-3'-amine CAS No. 951542-68-0](/img/structure/B1417651.png)
N-(2-Chlorobenzyl)-1'H-spiro[piperidine-4,2'-quinoxalin]-3'-amine
Overview
Description
The compound “N-(2-Chlorobenzyl)-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products . The compound also contains a quinoxaline ring, which is a type of heterocyclic compound often found in dyes, pharmaceuticals, and natural products .
Scientific Research Applications
Anticancer Research
Quinoxaline derivatives have been explored for their anticancer properties. They may interact with various cellular targets and disrupt cancer cell proliferation .
Anticonvulsant Studies
These compounds are also studied for their anticonvulsant effects, which could be beneficial in treating seizure disorders .
Anti-inflammatory and Antidiabetic Research
Quinoxaline derivatives can exhibit anti-inflammatory and antidiabetic activities, making them candidates for research into chronic diseases like diabetes and conditions involving inflammation .
Antioxidant Properties
Their potential antioxidant effects make them interesting for studies on oxidative stress and related diseases .
Antibacterial and Antiviral Applications
These compounds have been used in research targeting various bacterial and viral infections, including tuberculosis, malaria, HIV, and other pathogens .
Material Chemistry
Quinoxaline derivatives find applications in material chemistry, such as dyes, electroluminescent materials, fluorescent materials, organic semiconductors, and more .
Organic Photovoltaic Cells
They are investigated for use in organic photovoltaic cells due to their semiconductor properties .
Agricultural Chemistry
Some quinoxaline derivatives are used in the synthesis of insecticides, fungicides, herbicides, and anthelmintics .
Mechanism of Action
Target of Action
Compounds with a piperidine nucleus, such as this one, have been found to exhibit a wide range of biological activities . They are utilized in various therapeutic applications, including as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Mode of Action
Piperidine derivatives have been found to regulate several crucial signaling pathways essential for the establishment of cancers such as stat-3, nf-κb, pi3k/akt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-ib, etc .
Biochemical Pathways
It’s worth noting that piperidine derivatives have been found to regulate several crucial signaling pathways essential for the establishment of cancers .
Result of Action
Piperidine derivatives have been found to exhibit a wide range of biological activities .
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]spiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-imine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN4/c20-15-6-2-1-5-14(15)13-22-18-19(9-11-21-12-10-19)24-17-8-4-3-7-16(17)23-18/h1-8,21,24H,9-13H2,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSVOREQCWCWHCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C(=NCC3=CC=CC=C3Cl)NC4=CC=CC=C4N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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